2-(3-Cyanophenyl)-3'-trifluoromethylacetophenone

• IUPAC Name: 3-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]benzonitrile
• InChI: InChI=1S/C16H10F3NO/c17-16(18,19)14-6-2-5-13(9-14)15(21)8-11-3-1-4-12(7-11)10-20/h1-7,9H,8H2
• InChI Key: MOFDISBHGFDUGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C#N)CC(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H10F3NO
• DSSTOX Substance ID: DTXSID70642335
• Molecular Weight: 289.25 g/mol
• CAS RN: 898784-53-7

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as the Suzuki–Miyaura coupling, which is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction. Another method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates.

Chemical Reactions Analysis

The Suzuki–Miyaura coupling reaction is a common method for the synthesis of similar compounds. This reaction involves the use of organoboron reagents and palladium catalysts. Another reaction involves the cyanoacetylation of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 3-Cyanophenylboronic acid, have been reported. It has a melting point of 298 °C (dec.) (lit.), a boiling point of 347.4±44.0 °C (Predicted), and a density of 1.25±0.1 g/cm3 (Predicted).

Scientific Research Applications

Material Science: Suzuki–Miyaura Coupling

In material science, this compound is utilized in the Suzuki–Miyaura coupling process, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. The reaction conditions are exceptionally mild and tolerant of various functional groups, making it a stable and environmentally benign choice for creating complex organic structures.

Drug Synthesis: Isothiocyanates Production

The compound plays a role in the synthesis of isothiocyanates from amines and phenyl isothiocyanate via replacement reactions. This method is advantageous due to its low toxicity, safety, cost-effectiveness, and high yield potential, which is significant for the industrial production of complex isothiocyanates.

Organic Transformations: Visible-Light-Driven Reactions

It is also involved in visible-light-driven organic reactions, which are gaining traction due to their environmental benefits. These reactions are a promising strategy towards the development of practical, scalable industrial processes. The compound can participate in aerobic oxidation, hydrogen-evolution reactions, energy-transfer reactions, and asymmetric reactions.

Crystal Structure Generation

The compound’s derivatives are used in the generative design of crystal materials with symmetry constraints. This application is crucial for discovering new materials with high structural diversity and potential synthesizability, contributing significantly to advancements in materials science.

Nonlinear Optical Materials

Cyano-capped molecules, such as derivatives of 2-(3-Cyanophenyl)-3’-trifluoromethylacetophenone, are extensively used as materials with high second- and third-order nonlinearities. These organic compounds find applications in active layers of solar cells and light-emitting diodes.

Safety and Hazards

The safety data sheet for a similar compound, 3-Cyanophenyl isocyanate, indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation, and may cause allergy or asthma symptoms or breathing difficulties if inhaled.

Future Directions

The future directions for similar compounds involve the development of green chemistry practices. This includes the application of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts and biodegradable composites, solvent selection with a focus on water as a renewable and non-toxic medium, and solvent-free conditions.